Cas no 10198-98-8 (2-Bromo-4-phenylpyrimidine)

• Product Name: 2-Bromo-4-phenylpyrimidine
• CAS No: 10198-98-8
• MF: C₁₀H₇BrN₂
• MW: 235.079981088638
• CID: 4826827
• PubChem ID: 4608927
• Update Time: 2025-11-03

2-Bromo-4-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-phenylpyrimidine
• 2-bromo-4-phenyl-pyrimidine
• 4-Phenyl-2-bromopyrimidine
• Pyrimidine,2-bromo-4-phenyl-
• 832B212
• 2-Bromo-4-phenylpyrimidine

• Inchi： 1S/C10H7BrN2/c11-10-12-7-6-9(13-10)8-4-2-1-3-5-8/h1-7H
• InChI Key： WNGLZNXUEONFOH-UHFFFAOYSA-N
• SMILES： BrC1=NC=CC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8

Additional information on 2-Bromo-4-phenylpyrimidine

Introduction to 2-Bromo-4-phenylpyrimidine (CAS No. 10198-98-8)

2-Bromo-4-phenylpyrimidine (CAS No. 10198-98-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and bromo substituent, has shown promise in various applications, particularly in the development of novel therapeutic agents. The structural features of 2-Bromo-4-phenylpyrimidine make it an attractive scaffold for the design and synthesis of bioactive molecules with potential applications in oncology, neurology, and other therapeutic areas.

The pyrimidine ring is a fundamental building block in many biologically active compounds, including nucleic acids and various drugs. The presence of the bromo substituent at the 2-position and the phenyl group at the 4-position imparts unique chemical and biological properties to 2-Bromo-4-phenylpyrimidine. These properties have been extensively studied to understand their impact on the compound's reactivity, solubility, and biological activity.

Recent advancements in synthetic methodologies have enabled the efficient and scalable production of 2-Bromo-4-phenylpyrimidine. These methods often involve palladium-catalyzed cross-coupling reactions, which are highly versatile and can be adapted to produce a wide range of substituted pyrimidines. The ability to introduce various functional groups at different positions on the pyrimidine ring allows for the fine-tuning of pharmacological properties, making 2-Bromo-4-phenylpyrimidine a valuable starting material for drug discovery programs.

In the context of medicinal chemistry, 2-Bromo-4-phenylpyrimidine has been explored as a lead compound for the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are implicated in various diseases, including cancer. By targeting specific kinases, small molecule inhibitors can modulate these pathways and exert therapeutic effects. Studies have shown that derivatives of 2-Bromo-4-phenylpyrimidine exhibit potent inhibitory activity against several kinases, making them promising candidates for further development.

Beyond kinase inhibition, 2-Bromo-4-phenylpyrimidine has also been investigated for its potential as an antiviral agent. Research has demonstrated that certain derivatives of this compound can effectively inhibit viral replication by targeting key viral enzymes or disrupting viral entry into host cells. This broad-spectrum antiviral activity makes 2-Bromo-4-phenylpyrimidine an attractive scaffold for the development of new antiviral therapies.

The pharmacokinetic properties of 2-Bromo-4-phenylpyrimidine have also been studied to optimize its use in drug development. Factors such as solubility, stability, and metabolic profile are critical for ensuring that a compound can be effectively delivered to its target site and maintain therapeutic concentrations over time. Recent studies have focused on modifying the structure of 2-Bromo-4-phenylpyrimidine to improve these properties, leading to the identification of several promising lead compounds.

In addition to its therapeutic potential, 2-Bromo-4-phenylpyrimidine has found applications in chemical biology research. The ability to introduce isotopic labels or fluorescent tags into this compound allows for detailed studies of its interactions with biological targets using techniques such as mass spectrometry and fluorescence microscopy. These studies provide valuable insights into the mechanisms of action and help guide the rational design of more effective drugs.

The safety profile of 2-Bromo-4-phenylpyrimidine is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown favorable safety profiles for this compound and its derivatives, with minimal toxicity observed at therapeutic doses. However, ongoing research is necessary to fully understand any potential long-term effects and ensure that these compounds are safe for human use.

In conclusion, 2-Bromo-4-phenylpyrimidine (CAS No. 10198-98-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a valuable tool in the quest for more effective treatments.